2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile
2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0917495
InChI:
InChI=1S/C25H20ClN3OS2/c26-18-10-11-23-21(13-18)29(20-8-4-5-9-22(20)32-23)24(30)15-31-25-17(14-27)12-16-6-2-1-3-7-19(16)28-25/h4-5,8-13H,1-3,6-7,15H2
SMILES:
C1CCC2=C(CC1)N=C(C(=C2)C#N)SCC(=O)N3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl
Molecular Formula:
C25H20ClN3OS2
Molecular Weight:
478 g/mol
2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile
CAS No.:
Cat. No.: VC0917495
Molecular Formula: C25H20ClN3OS2
Molecular Weight: 478 g/mol
* For research use only. Not for human or veterinary use.
![2-{[2-(2-chloro-10H-phenothiazin-10-yl)-2-oxoethyl]sulfanyl}-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile -](/images/no_structure.jpg)
Specification
| Molecular Formula | C25H20ClN3OS2 |
|---|---|
| Molecular Weight | 478 g/mol |
| IUPAC Name | 2-[2-(2-chlorophenothiazin-10-yl)-2-oxoethyl]sulfanyl-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C25H20ClN3OS2/c26-18-10-11-23-21(13-18)29(20-8-4-5-9-22(20)32-23)24(30)15-31-25-17(14-27)12-16-6-2-1-3-7-19(16)28-25/h4-5,8-13H,1-3,6-7,15H2 |
| Standard InChI Key | MWMBEFNRRRKTDU-UHFFFAOYSA-N |
| SMILES | C1CCC2=C(CC1)N=C(C(=C2)C#N)SCC(=O)N3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl |
| Canonical SMILES | C1CCC2=CC(=C(N=C2CC1)SCC(=O)N3C4=CC=CC=C4SC5=C3C=C(C=C5)Cl)C#N |
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